4-Bromo-7-methoxy-1,2-dihydronaphthalene

• Molecular Formula: C11H11BrO
• Molecular Weight: 239.11 g/mol
• IUPAC Name: 4-bromo-7-methoxy-1,2-dihydronaphthalene
• InChI: InChI=1S/C11H11BrO/c1-13-9-5-6-10-8(7-9)3-2-4-11(10)12/h4-7H,2-3H2,1H3
• InChI Key: PGDQTKLZUWZJNR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=CCC2)Br

Description

4-Bromo-7-methoxy-1,2-dihydronaphthalene is a brominated and methoxylated derivative of 1,2-dihydronaphthalene. Its structure features a bromine atom at the 4-position and a methoxy group at the 7-position on the naphthalene ring system.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Reactivity

• 3-Bromo-7-methoxy-1,2-dihydronaphthalene (CAS 91820-05-2): This positional isomer of the target compound has bromine at the 3-position instead of the 4-position. For example, bromine at the 4-position (as in the target compound) may stabilize the aromatic system differently than at the 3-position, influencing electrophilic substitution patterns .

• 7-Methoxy-1,2-dihydronaphthalene :
  The absence of bromine in this analog reduces steric and electronic effects. Studies on similar methoxy-substituted dihydronaphthalenes (e.g., 4-methoxy-1,2-dihydronaphthalene, CAS 84716-82-5) suggest that methoxy groups enhance conformational mobility in the dihydronaphthalene ring, as observed in NMR spectra .

Physical and Spectroscopic Properties

• Crystal Structures :
  Studies on 1-oxo-1,2-dihydronaphthalene derivatives reveal that substituents influence ring conformations (e.g., half-chair, boat) and intermolecular interactions (C–H···O, π-π stacking). The bromine and methoxy groups in the target compound may similarly dictate its solid-state packing .

• NMR Spectra : Methoxy-substituted dihydronaphthalenes exhibit distinct ¹H NMR signals due to conformational mobility. For instance, 7-methoxy-1,2-dihydronaphthalene shows dynamic behavior in its olefinic ring, a feature expected in the target compound .